Cas no 537-32-6 (Propanoic acid,2-hydroxy-, 1,1',1''-(1,2,3-propanetriyl) ester)

Propanoic acid,2-hydroxy-, 1,1',1''-(1,2,3-propanetriyl) ester structure
537-32-6 structure
Product Name:Propanoic acid,2-hydroxy-, 1,1',1''-(1,2,3-propanetriyl) ester
CAS No:537-32-6
MF:C12H20O9
MW:308.281805038452
CID:370170
PubChem ID:102429
Update Time:2025-04-19

Propanoic acid,2-hydroxy-, 1,1',1''-(1,2,3-propanetriyl) ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,2-hydroxy-, 1,1',1''-(1,2,3-propanetriyl) ester
    • 2,3-bis(2-hydroxypropanoyloxy)propyl 2-hydroxypropanoate
    • Propane-1,2,3-triyl trilactate
    • propane-1,2,3-triyl tris(2-hydroxypropanoate)
    • 537-32-6
    • LACTIC ACID, 1,2,3-PROPANETRIYL ESTER
    • PROPANOIC ACID, 2-HYDROXY-, 1,1',1''-(1,2,3-PROPANETRIYL) ESTER
    • Q27272284
    • PROPANOIC ACID, 2-HYDROXY-, 1,2,3-PROPANETRIYL ESTER
    • UNII-9ATF4982XB
    • Trilactin
    • 182970-05-4
    • GLYCERYL TRILACTATE
    • NS00014176
    • PELEMOL GTL
    • 9ATF4982XB
    • EINECS 208-664-5
    • TRILACTIN [INCI]
    • DTXSID00939664
    • GLYCEROL, TRILACTATE
    • Inchi: 1S/C12H20O9/c1-6(13)10(16)19-4-9(21-12(18)8(3)15)5-20-11(17)7(2)14/h6-9,13-15H,4-5H2,1-3H3
    • InChI Key: QFZKSWMAYXNSEJ-UHFFFAOYSA-N
    • SMILES: O(C(C(C)O)=O)C(COC(C(C)O)=O)COC(C(C)O)=O

Computed Properties

  • Exact Mass: 308.1107
  • Monoisotopic Mass: 308.11073221g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 11
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 140Ų

Experimental Properties

  • PSA: 139.59
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